Cas no 2418722-24-2 (2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride)

2-(1H-1,2,3-Triazol-4-yl)pyrimidine hydrochloride is a heterocyclic compound featuring a pyrimidine core linked to a 1,2,3-triazole moiety, with hydrochloride salt formation enhancing its solubility and stability. This structure is of interest in medicinal chemistry and materials science due to its potential as a versatile building block for synthesizing pharmacologically active molecules or functional materials. The triazole-pyrimidine hybrid offers opportunities for further derivatization, enabling the exploration of structure-activity relationships. Its crystalline form and well-defined purity make it suitable for precise research applications. The hydrochloride salt form ensures improved handling and compatibility in aqueous reaction conditions, facilitating its use in biological or catalytic studies.
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride structure
2418722-24-2 structure
Product Name:2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
CAS No:2418722-24-2
MF:C6H6ClN5
MW:183.598338603973
MDL:MFCD32679129
CID:5668265
PubChem ID:126722681
Update Time:2025-06-13

2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
    • SCHEMBL18670804
    • 2418722-24-2
    • 2-(2H-Triazol-4-yl)pyrimidine;hydrochloride
    • EN300-26861216
    • MDL: MFCD32679129
    • Inchi: 1S/C6H5N5.ClH/c1-2-7-6(8-3-1)5-4-9-11-10-5;/h1-4H,(H,9,10,11);1H
    • InChI Key: XHQFJYSLNDSHLC-UHFFFAOYSA-N
    • SMILES: Cl.N1=C(C=NN1)C1N=CC=CN=1

Computed Properties

  • Exact Mass: 183.0311729g/mol
  • Monoisotopic Mass: 183.0311729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų

2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26861216-0.05g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
0.05g
$595.0 2023-09-11
Enamine
EN300-26861216-0.1g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
0.1g
$777.0 2023-09-11
Enamine
EN300-26861216-0.25g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
0.25g
$1108.0 2023-09-11
Enamine
EN300-26861216-0.5g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
0.5g
$1747.0 2023-09-11
Enamine
EN300-26861216-1.0g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
1g
$2239.0 2023-05-30
Enamine
EN300-26861216-2.5g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
2.5g
$4388.0 2023-09-11
Enamine
EN300-26861216-5.0g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
5g
$6492.0 2023-05-30
Enamine
EN300-26861216-10.0g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
10g
$9627.0 2023-05-30
Enamine
EN300-26861216-1g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
1g
$2239.0 2023-09-11
Enamine
EN300-26861216-5g
2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
2418722-24-2 95%
5g
$6492.0 2023-09-11

Additional information on 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride

Recent Advances in the Study of 2-(1H-1,2,3-triazol-4-yl)pyrimidine Hydrochloride (CAS: 2418722-24-2)

In recent years, the compound 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride (CAS: 2418722-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole and pyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound enable it to interact with a wide range of biological targets, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride derivatives. The research team employed a click chemistry approach to synthesize a series of analogs, which were subsequently screened for their inhibitory activity against a panel of kinases. The results demonstrated that several derivatives exhibited potent and selective inhibition of specific kinases, suggesting their potential as lead compounds for the treatment of cancer and inflammatory diseases.

Another significant development involves the application of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride in antimicrobial research. A study conducted by researchers at a leading pharmaceutical institute revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis, a finding that could pave the way for the development of novel antibiotics to combat drug-resistant pathogens.

In addition to its therapeutic potential, 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride has also been investigated for its role in chemical biology. A recent report highlighted its use as a versatile building block for the construction of complex molecular architectures. The compound's ability to participate in various chemical reactions, including cycloadditions and nucleophilic substitutions, makes it an attractive tool for the synthesis of diverse bioactive molecules.

Despite these promising findings, challenges remain in the optimization of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's potential as a key player in the future of drug discovery and chemical biology.

In conclusion, 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride (CAS: 2418722-24-2) represents a versatile and promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to yield further insights into its biological activities and applications, solidifying its position as a valuable tool in the arsenal of modern medicinal chemistry.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD